5-Chloro-2-methyl-3-pyridinecarboxylic acid

• IUPAC Name: 5-chloro-2-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C7H6ClNO2/c1-4-6(7(10)11)2-5(8)3-9-4/h2-3H,1H3,(H,10,11)
• InChI Key: DXQDHJSBBMMJOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)Cl)C(=O)O
• Molecular Formula: C7H6ClNO2
• DSSTOX Substance ID: DTXSID30652879
• Molecular Weight: 171.58 g/mol
• CAS No.: 1092286-30-0

Description

5-Chloro-2-methyl-3-pyridinecarboxylic acid is an organic compound with the molecular formula C7H6ClNO2 and a molecular weight of 171.58 g/mol . It is a derivative of pyridinecarboxylic acid, characterized by the presence of a chlorine atom at the 5-position and a methyl group at the 2-position on the pyridine ring

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261 and P305+P351+P338. A Material Safety Data Sheet (MSDS) is available for more detailed safety information.

Mechanism of Action

Target of Action

This compound is a unique chemical provided to early discovery researchers , and its specific targets in biological systems are still under investigation.

Mode of Action

It’s known that pyridinecarboxylic acids, which this compound is a derivative of, can participate in various reactions such as free radical bromination and nucleophilic substitution .

Biochemical Pathways

As a derivative of pyridinecarboxylic acid, it may potentially influence pathways involving pyridinecarboxylic acids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-methyl-3-pyridinecarboxylic acid typically involves the chlorination of 2-methyl-3-pyridinecarboxylic acid. One common method is the reaction of 2-methyl-3-pyridinecarboxylic acid with thionyl chloride (SOCl2) in the presence of a catalyst, such as pyridine, to introduce the chlorine atom at the 5-position . The reaction is usually carried out under reflux conditions to ensure complete chlorination.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable processes, such as continuous flow reactors, to optimize yield and efficiency. The use of automated systems and advanced purification techniques, such as crystallization and chromatography, ensures the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2-methyl-3-pyridinecarboxylic acid undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The methyl group can be oxidized to a carboxyl group using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction Reactions: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols, often in the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) in anhydrous conditions.

Major Products

Substitution: Products include derivatives with various functional groups replacing the chlorine atom.

Oxidation: Products include this compound derivatives with additional carboxyl groups.

Reduction: Products include alcohol derivatives of this compound.

Scientific Research Applications

5-Chloro-2-methyl-3-pyridinecarboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a precursor for the development of pharmaceutical compounds.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Comparison with Similar Compounds

Similar Compounds

2-Methyl-3-pyridinecarboxylic acid: Lacks the chlorine atom at the 5-position.

5-Chloro-3-pyridinecarboxylic acid: Lacks the methyl group at the 2-position.

5-Chloro-2-methoxy-3-pyridinecarboxylic acid: Contains a methoxy group instead of a methyl group at the 2-position.

Uniqueness

5-Chloro-2-methyl-3-pyridinecarboxylic acid is unique due to the specific combination of a chlorine atom at the 5-position and a methyl group at the 2-position, which imparts distinct chemical and biological properties .